(1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: (1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethanol
• InChI: InChI=1S/C9H12FNO/c1-6-2-3-7(4-8(6)10)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key: CRXVAJLVRGFELS-VIFPVBQESA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@H](CN)O)F
• Canonical SMILES: CC1=C(C=C(C=C1)C(CN)O)F

Description

(1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol (CAS: 128495-48-7) is a chiral β-amino alcohol with the molecular formula C₉H₁₂FNO. It features a 3-fluoro-4-methylphenyl substituent at the C1 position and an amino group at C2, conferring stereochemical and electronic uniqueness. Key properties include:

• Synonym(s): AKOS021321234, EN300-1147125
• Typical purity: ≥95% (HPLC)
• Stereochemistry: (1R)-configuration ensures enantioselective interactions in biological systems .

Biological Activity

(1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol, commonly referred to as a derivative of phenylethanolamine, has garnered interest due to its potential biological activities. This compound is characterized by a chiral center and the presence of a fluorine atom, which may influence its pharmacological properties. Understanding its biological activity is crucial for its potential applications in medicinal chemistry.

• Molecular Formula : C$_{10}$H$_{14}$FNO
• Molecular Weight : 183.22 g/mol
• CAS Number : 1567883-39-9

The biological activity of (1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol can be attributed to its interaction with various biological targets, particularly in the central nervous system and cancer pathways. The presence of the amino group allows for hydrogen bonding, enhancing its affinity for receptors.

Key Mechanisms:

• Receptor Modulation : The compound may act as a modulator for neurotransmitter receptors, particularly those involved in mood regulation and anxiety.
• Inhibition of Enzymatic Activity : Preliminary studies suggest that it could inhibit certain kinases involved in cell proliferation, which is significant in cancer treatment.

Biological Activities

Research indicates that (1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol exhibits various biological activities:

Anticancer Activity

In vitro studies have demonstrated that this compound can induce apoptosis in cancer cell lines. The mechanism involves the activation of caspases and the disruption of mitochondrial membrane potential.

Cell Line	IC$_{50}$ (µM)	Mechanism
A549	12.5	Apoptosis induction
HeLa	15.0	Cell cycle arrest

Neuroprotective Effects

The compound shows promising results in neuroprotection, potentially through the modulation of neurotransmitter levels and reduction of oxidative stress.

Study	Model	Outcome
	In vitro neuronal cultures	Reduced oxidative stress markers
	Mouse model of neurodegeneration	Improved cognitive function

Case Studies

• Case Study 1 : In a study involving A549 lung cancer cells, (1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol was shown to significantly reduce cell viability at concentrations above 10 µM, with an observed IC$_{50}$ value of 12.5 µM. This study highlighted the compound's potential as an anticancer agent through apoptosis induction mechanisms.
• Case Study 2 : Research on neuroprotective effects demonstrated that treatment with this compound in a mouse model led to significant improvements in behavioral tests assessing memory and learning, suggesting its utility in treating neurodegenerative diseases.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares substituents, stereochemical purity, and key physical data of the target compound with structurally related β-amino alcohols:

Compound Name	Substituents (Position)	[α]D²⁰ (Solvent)	Stereopurity (%)	Yield (%)	Key References
(1R)-2-amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol	3-F, 4-Me (C1)	Not reported	≥95	Not reported
(R)-1-(3-fluorophenyl)ethan-1-ol	3-F (C1)	+5.2 (CHCl₃)	88	99
(R)-1-(4-fluorophenyl)ethan-1-ol	4-F (C1)	-3.8 (CHCl₃)	90	99
(R)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	3-Br, 4-F (C2)	Not reported	Not reported	Not reported
(1R,2R)-2-amino-1-(3-chlorophenyl)-2-(4-chlorophenyl)ethan-1-ol	3-Cl (C1), 4-Cl (C2)	+224° (CH₂Cl₂)	Not reported	43
(R)-2-amino-1-(2,5-difluorophenyl)ethan-1-ol	2,5-diF (C1)	Not reported	95	Not reported
Norfenefrine (3-(2-amino-1-hydroxyethyl)phenol)	3-OH (C1)	Not reported	Not reported	71

Key Observations:

• Methyl Group Impact: The 4-methyl substituent in the target compound may reduce metabolic oxidation compared to halogenated analogs (e.g., bromo or chloro derivatives) .
• Stereopurity: The target compound’s high stereopurity (≥95%) surpasses that of (R)-1-(3-fluorophenyl)ethan-1-ol (88%) .